Cas no 1388038-18-3 (2-(2,4-dibromophenyl)ethan-1-amine)

• Product Name: 2-(2,4-dibromophenyl)ethan-1-amine
• CAS No: 1388038-18-3
• Molecular Formula: C₈H₉NBr₂
• Molecular Weight: 278.97176
• CID: 858587
• PubChem ID: 73012416

2-(2,4-dibromophenyl)ethan-1-amine Properties

Names and Identifiers

• 2,4-Dibromophenethylamine
• 2-(2,4-dibromophenyl)ethanamine
• 2-(2,4-dibromophenyl)ethan-1-amine
• 1388038-18-3
• MFCD22560862
• P18612
• SY024168
• CS-0433279
• EN300-1895490
• 2-(2,4-dibroMophenyl)ethanaMine hydrochloride
• DB-250851
• AKOS024169904

• MDL： MFCD22560862
• InChIKey： XNLOOXUPQJKGLB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9Br2N/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3-4,11H2
• SMILES： C1=CC(=CC(=C1CCN)Br)Br

Computed Properties

• Exact Mass: 276.91000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 276.91017g/mol
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 3.41310
• PSA: 26.02000
• Boiling Point: 315.5±27.0℃(lit.)
• Flash Point: 144.6±23.7℃(lit.)
• Density: 1.762(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines